Cas no 115665-06-0 (4-Isoxazolecarboxylicacid, 5-(4-chlorophenyl)-3-phenyl-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-(4-chlorophenyl)-3-phenyl-, methyl ester
• CAS No: 115665-06-0
• MF: C₁₇H₁₂ClNO₃
• MW: 313.735083580017
• CID: 130854
• PubChem ID: 14022774
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-(4-chlorophenyl)-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-(4-chlorophenyl)-3-phenyl-, methyl ester
• 4-Isoxazolecarboxylicacid,5-(4-chlorophenyl)-3-phenyl-,methylester(9CI)
• 115665-06-0
• METHYL 5-(4-CHLOROPHENYL)-3-PHENYL-1,2-OXAZOLE-4-CARBOXYLATE

• Inchi： 1S/C17H12ClNO3/c1-21-17(20)14-15(11-5-3-2-4-6-11)19-22-16(14)12-7-9-13(18)10-8-12/h2-10H,1H3
• InChI Key： FZRQFXLRQGUHKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OC)C(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 313.0505709g/mol
• Monoisotopic Mass: 313.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.3Ų